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Compound of Interest

Compound Name: 2,2'-Dithiodipyridine

Cat. No.: B1663999 Get Quote

Essential Safety and Handling Guide for 2,2'-
Dithiodipyridine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2,2'-Dithiodipyridine (CAS No. 2127-03-9), including operational

and disposal plans.
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Property Value

Synonyms
2,2'-Dipyridyl disulfide, Aldrithiol, 1,2-di(pyridin-

2-yl)disulfane

Molecular Formula C₁₀H₈N₂S₂

Molecular Weight 220.31 g/mol [1]

Appearance
White to off-white or beige to yellow crystalline

powder[2]

Melting Point 56 - 58 °C[1]

Odor Stench[1][3]

Solubility Soluble in methanol (50mg/mL)[1]

Storage Temperature 0 - 8 °C, under inert gas as it is air sensitive[2]

Hazard Identification and Precautionary Statements

2,2'-Dithiodipyridine is considered a hazardous substance.[4] It causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][5]

Precautionary statements for safe handling include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][5]

P264: Wash hands and skin thoroughly after handling.[1][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]

P271: Use only outdoors or in a well-ventilated area.[5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 2,2'-
Dithiodipyridine. The following PPE is recommended:
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PPE Category
Specific
Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved eye

protection.[3][6]

To prevent eye irritation and

serious eye damage from dust

or splashes.[5]

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber). Gloves must be

inspected prior to use. Wear

fire/flame resistant and

impervious clothing to prevent

skin exposure.[3][6]

To prevent skin irritation and

absorption.[4][5] Contaminated

clothing should be removed

and washed before reuse.

Respiratory Protection

Respiratory protection is

required when dusts are

generated. A dust mask type

N95 (US) or equivalent is

recommended.[7] Use in a

well-ventilated area.[8]

To prevent respiratory tract

irritation.[5]

Operational Workflow for Handling 2,2'-
Dithiodipyridine
The following diagram outlines the standard operating procedure for handling 2,2'-
Dithiodipyridine from receipt to disposal.
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Operational Workflow for Handling 2,2'-Dithiodipyridine
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Caption: A step-by-step workflow for the safe handling of 2,2'-Dithiodipyridine.
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Detailed Experimental Protocols
Handling and Storage:

Handling: Avoid all personal contact, including inhalation.[4] Wear appropriate protective

clothing and use only in a well-ventilated area.[4][8] Avoid dust formation.[1][3] Provide

appropriate exhaust ventilation at places where dust is formed.[1]

Storage: Keep in a dry, cool, and well-ventilated place.[3] The container should be kept

tightly closed.[3] For long-term stability, store under an inert gas as the material is air

sensitive. Store at temperatures between 0 - 8°C.[2]

Accidental Release Measures:

Minor Spills:

Remove all ignition sources.[4]

Clean up spills immediately.[4][8]

Avoid breathing dust and contact with skin and eyes.[4][8]

Use dry clean-up procedures and avoid generating dust.[4][8]

Sweep up and shovel the material.[1]

Place in a suitable, labeled container for waste disposal.[1][4]

Major Spills:

Clear the area of personnel and move upwind.[4]

Alert Emergency Responders and inform them of the location and nature of the hazard.[4]

First-Aid Measures:

If Inhaled: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1] Call

a POISON CENTER or doctor if you feel unwell.
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In Case of Skin Contact: Immediately remove all contaminated clothing.[4] Wash off with

soap and plenty of water.[1] If skin irritation occurs, get medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses, if present and easy to do, and continue rinsing.[1] If eye irritation persists, get

medical advice/attention.

If Swallowed: Rinse mouth with water.[1] Never give anything by mouth to an unconscious

person.[1] Immediately make the victim drink water (two glasses at most). Consult a

physician.

Logical Relationships in Safety Procedures
The effective use of Personal Protective Equipment is directly linked to the specific handling

procedures for 2,2'-Dithiodipyridine.

Relationship between PPE and Handling Procedures

Personal Protective Equipment

Handling Procedures

Eye Protection

Prevents eye irritation

Gloves

Prevents skin contact
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Caption: The role of PPE in mitigating risks during handling procedures.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[4]
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Product: Dispose of contents/container to an approved waste disposal plant. Leave

chemicals in their original containers; do not mix with other waste.

Contaminated Packaging: Handle uncleaned containers like the product itself. Puncture

containers to prevent re-use and bury at an authorized landfill.[4]

It is crucial to consult with your institution's environmental health and safety office for specific

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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